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Compound of Interest

Compound Name: Diethylcyanamide

Cat. No.: B1293381

This technical support center provides essential information for researchers, scientists, and
drug development professionals on safely managing the toxicity risks of Diethylcyanamide in
a laboratory setting. The following troubleshooting guides and frequently asked questions
(FAQs) address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQSs)

1. What is Diethylcyanamide and what are its primary hazards?

Diethylcyanamide is a chemical compound with the formula (C2Hs)2NCN. It is classified as a
toxic substance and presents several hazards in a laboratory setting. It is harmful if swallowed,
inhaled, or absorbed through the skin.[1][2] It can cause irritation to the skin, eyes, and
respiratory tract.[1][2]

2. What are the known toxicological effects of Diethylcyanamide?

Exposure to Diethylcyanamide can lead to a range of adverse health effects. Ingestion may
cause ataxia (loss of muscle coordination), weakness, gasping respirations, and
unconsciousness.[1] Inhalation can lead to respiratory tract irritation and effects similar to
ingestion.[1] The substance is rapidly absorbed through the skin, making dermal contact a
significant route of exposure.[1]

3. Are there established permissible exposure limits (PELS) for Diethylcyanamide?
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Currently, there are no specific OSHA Permissible Exposure Limits (PELs), NIOSH
Recommended Exposure Limits (RELS), or ACGIH Threshold Limit Values (TLVs) established
for Diethylcyanamide.[2] Given its toxicity, it is crucial to handle it with extreme caution and

use engineering controls and personal protective equipment to minimize any potential

exposure.

4. What are the immediate first aid measures in case of exposure?

Immediate and appropriate first aid is critical in the event of Diethylcyanamide exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the individual from the exposure area to fresh air immediately. If
breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.
Seek immediate medical attention.[1]

Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Do NOT induce vomiting. Seek immediate
medical attention.[1]

. What personal protective equipment (PPE) is required when handling Diethylcyanamide?

Appropriate PPE is mandatory when working with Diethylcyanamide to prevent exposure.

o Eye/Face Protection: Wear chemical splash goggles and a face shield.[2]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[1][3]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors, especially when working outside of a certified chemical fume hood or if there
is a risk of aerosolization.[1][3]
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Troubleshooting Guides

: | i

Problem

Potential Cause

Solution

Discoloration or degradation of

Diethylcyanamide sample.

Exposure to moisture, light, or

incompatible materials.

Store Diethylcyanamide in a
tightly sealed, opaque
container in a cool, dry, and
well-ventilated area, away from
strong acids, bases, and

oxidizing agents.[2]

Unexpected reaction or

vigorous bubbling.

Contamination with an
incompatible substance (e.qg.,
strong acids, bases, or

oxidizing agents).[2]

Work in a clean and dry
environment. Ensure all
glassware and equipment are
free from contaminants. If an
unexpected reaction occurs,
evacuate the area and follow

emergency procedures.

Difficulty in dissolving
Diethylcyanamide in a specific

solvent.

Diethylcyanamide has specific

solubility properties.

Consult solubility data for
Diethylcyanamide. It is soluble
in many organic solvents but

sparingly soluble in water.

Spill & Emergency Response
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Problem

Immediate Action

Cleanup & Decontamination

Minor Spill (<100 mL) in a

fume hood.

Alert others in the lab. Ensure
the fume hood is functioning
correctly. Wear appropriate
PPE.

Absorb the spill with an inert
material like vermiculite, sand,
or earth.[1] Do not use
combustible materials like
paper towels. Place the
absorbed material in a sealed,
labeled container for
hazardous waste disposal.
Clean the spill area with soap

and water.

Major Spill (>100 mL) or any

spill outside a fume hood.

Evacuate the immediate area.
Alert your supervisor and
institutional safety office. If
there is a fire or inhalation
hazard, activate the fire alarm

and evacuate the building.

Do not attempt to clean up a
major spill yourself. Wait for
the trained emergency
response team. Provide them
with the Safety Data Sheet
(SDS) for Diethylcyanamide.

Fire involving

Diethylcyanamide.

Evacuate the area and activate
the fire alarm. If the fire is
small and you are trained to do
so, use a dry chemical, carbon
dioxide, or alcohol-resistant
foam extinguisher.[1] Do not

use water jets.

Cool fire-exposed containers
with water spray from a safe
distance.[1] Firefighters should
wear self-contained breathing
apparatus (SCBA).

Data Presentation

icological E

Parameter Value Species Reference

Acute Oral LD50 146 mg/kg Rat [1]

Acute Oral LD50 73 mg/kg Mouse [1]

Acute Inhalation LC50 2500 mg/m3 Rat [1]

Acute Inhalation LC50 2800 mg/m3 Mouse [1]
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hvsical and Chemical :

Property Value Reference
Molecular Formula CsH1oN2 [4]
Molecular Weight 98.15 g/mol [4]
Appearance Clear, c.ololrless to slightly o
yellow liquid
Boiling Point 186-188 °C [4]
Density 0.846 g/mL at 25 °C [4]
Flash Point 71 °C (159.8 °F) [1]

Experimental Protocols
General Protocol for Handling Diethylcyanamide

This protocol outlines the general safety and handling procedures for working with
Diethylcyanamide. Always consult your institution's specific safety guidelines and the Safety
Data Sheet (SDS) before starting any experiment.

» Preparation and Pre-Experiment Checklist:

o

Ensure a certified chemical fume hood is available and functioning correctly.

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[2]

o Assemble all necessary PPE: chemical splash goggles, face shield, chemically resistant
gloves (nitrile or equivalent), and a lab coat.

o Have a spill kit with appropriate absorbent material readily available.

o Prepare a designated, sealed waste container for Diethylcyanamide-contaminated
materials.

e Handling and Dispensing:
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o Conduct all work with Diethylcyanamide inside a certified chemical fume hood.

o Use a syringe or cannula for transferring the liquid to minimize the risk of spills and
aerosol formation.

o Avoid direct contact with the liquid. If any contact occurs, follow the first aid procedures
immediately.

o

Keep the container tightly closed when not in use.

e During the Experiment:

o Be mindful of incompatible materials. Do not allow Diethylcyanamide to come into
contact with strong acids, bases, or oxidizing agents, as this can lead to vigorous
reactions.[2]

o If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.
o Monitor the reaction closely for any signs of an unexpected or uncontrolled reaction.
o Post-Experiment and Waste Disposal:

o Quench any unreacted Diethylcyanamide using a validated and safe procedure specific
to your experimental setup.

o Dispose of all Diethylcyanamide-contaminated waste, including empty containers,
gloves, and absorbent materials, in the designated hazardous waste container.

o Thoroughly decontaminate all glassware and equipment that came into contact with
Diethylcyanamide.

o Wash your hands thoroughly with soap and water after removing your gloves.

Visualizations
Potential Toxicity Pathway of Diethylcyanamide

The toxicity of Diethylcyanamide is likely attributed to the cyano group, which can be
metabolized to cyanide. The following diagram illustrates the general mechanism of cyanide
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toxicity, which is a plausible pathway for the acute toxic effects of Diethylcyanamide.
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Caption: Potential mechanism of Diethylcyanamide toxicity via metabolic release of cyanide.

Emergency Response Workflow for a Diethylcyanamide

Spill

This workflow outlines the critical steps to take in the event of a chemical spill involving

Diethylcyanamide.
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Caption: Step-by-step workflow for responding to a Diethylcyanamide spill.
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Logical Relationship of Hazard Controls

This diagram illustrates the hierarchy of controls for managing risks associated with
Diethylcyanamide, from most to least effective.

Elimination

(e.g., use a less hazardous alternative)

Decreasing Effectiveness

Substitution
(e.g., replace with a less volatile form)

Decreasing Effectiveness

Engineering Controls
(e.g., fume hood, closed system)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, training)

Decreasing Effectiveness

Personal Protective Equipment (PPE)

(e.g., gloves, goggles, respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating Diethylcyanamide exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Diethylcyanamide in the Lab]. BenchChem, [2025]. [Online PDF]. Available at:
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diethylcyanamide-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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